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N-Octanol, also known as N-octan-1-ol or capryl alcohol, belongs to the class of organic compounds known as fatty alcohols. These are aliphatic alcohols consisting of a chain of a least six carbon atoms. Thus, N-octanol is considered to be a fatty alcohol lipid molecule. N-Octanol exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. N-Octanol has been found throughout most human tissues, and has also been detected in multiple biofluids, such as feces and urine. Within the cell, N-octanol is primarily located in the membrane (predicted from logP) and cytoplasm. N-Octanol exists in all eukaryotes, ranging from yeast to humans. N-Octanol is also a parent compound for other transformation products, including but not limited to, octyl acetate, octyl formate, and octyl hydrogen sulfate. N-Octanol is an aldehydic, burnt, and chemical ta...